Cas no 1695197-03-5 (7-tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1695197-03-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5693612
• PubChem ID: 136837499
• Update Time: 2025-06-08

7-tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1119008
• 7-tert-Butyl-3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1695197-03-5
• Pyrazolo[1,5-a]pyrimidine, 7-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-3-methyl-
• 7-tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C11H19N3/c1-8-7-13-14-9(11(2,3)4)5-6-12-10(8)14/h7,9,12H,5-6H2,1-4H3
• InChI Key： SNLDYAYVRJRXDF-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C=N1)NCCC2C(C)(C)C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 314.3±21.0 °C(Predicted)
• pka: 5.10±0.40(Predicted)

Additional information on 7-tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

7-Tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine: A Comprehensive Overview

7-Tert-butyl-3-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1695197-03-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and versatile applications. The tert-butyl and methyl substituents attached to the pyrazolo[1,5-a]pyrimidine core confer distinctive electronic and steric properties, making this compound a valuable building block for various chemical and biological studies.

The synthesis of 7-tert-butyl-3-methyl-pyrazolo[1,5-a]pyrimidine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in heterocyclic chemistry. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have employed transition metal catalysts, such as palladium complexes, to facilitate key coupling reactions that are pivotal in forming the pyrazolo[1,5-a]pyrimidine framework. These methods not only streamline the synthesis process but also pave the way for large-scale production of this compound for industrial applications.

One of the most promising applications of 7-tert-butyl-3-methyl-pyrazolo[1,5-a]pyrimidine lies in its potential as a pharmacological agent. Studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders. For instance, research published in *Nature Communications* revealed that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding underscores its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, 7-tert-butyl-3-methyl-pyrazolo[1,5-a]pyrimidine has also found utility in materials science. Its rigid molecular structure and conjugated π-system make it an ideal candidate for use in organic electronics. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs), where it serves as an efficient emitter material due to its high quantum yield and thermal stability. These properties make it a strong contender for next-generation display technologies.

The structural versatility of 7-tert-butyl-3-methyl-pyrazolo[1,5-a]pyrimidine also extends to its role as a precursor for more complex molecules. By introducing additional functional groups or modifying existing substituents, chemists can tailor its properties to suit specific applications. For example, the introduction of electron-withdrawing groups can enhance its electronic conductivity, while hydrophilic substituents can improve its solubility in polar solvents—a critical factor for drug delivery applications.

From an environmental perspective, the synthesis and application of 7-tert-butyl-3-methyl-pyrazolo[1,5-a]pyrimidine align with sustainable chemistry principles. The use of eco-friendly solvents and catalysts in its synthesis reduces the environmental footprint associated with its production. Furthermore, its application in energy-efficient materials such as OLEDs contributes to reducing energy consumption in electronic devices.

In conclusion, 7-tert-butyl-3-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 1695197-03-5) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical structure enables it to serve as a versatile building block for drug development and advanced materials science applications. As research continues to uncover new insights into its properties and potential uses